3β,14β,15α-Trihydroxypregn-5-ene-12,20-dione
3β,14β,15α-Trihydroxypregn-5-ene-12,20-dione
Brand Name:
Vulcanchem
CAS No.:
10005-77-3
VCID:
VC0160857
InChI:
InChI=1S/C21H30O5/c1-11(22)15-9-18(25)21(26)14-5-4-12-8-13(23)6-7-19(12,2)16(14)10-17(24)20(15,21)3/h4,13-16,18,23,25-26H,5-10H2,1-3H3/t13-,14+,15+,16-,18-,19-,20-,21+/m0/s1
SMILES:
CC(=O)C1CC(C2(C1(C(=O)CC3C2CC=C4C3(CCC(C4)O)C)C)O)O
Molecular Formula:
C21H30O5
Molecular Weight:
362.5 g/mol
3β,14β,15α-Trihydroxypregn-5-ene-12,20-dione
CAS No.: 10005-77-3
Main Products
VCID: VC0160857
Molecular Formula: C21H30O5
Molecular Weight: 362.5 g/mol
| CAS No. | 10005-77-3 |
|---|---|
| Product Name | 3β,14β,15α-Trihydroxypregn-5-ene-12,20-dione |
| Molecular Formula | C21H30O5 |
| Molecular Weight | 362.5 g/mol |
| IUPAC Name | (3S,8R,9S,10R,13R,14S,15S,17S)-17-acetyl-3,14,15-trihydroxy-10,13-dimethyl-2,3,4,7,8,9,11,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-12-one |
| Standard InChI | InChI=1S/C21H30O5/c1-11(22)15-9-18(25)21(26)14-5-4-12-8-13(23)6-7-19(12,2)16(14)10-17(24)20(15,21)3/h4,13-16,18,23,25-26H,5-10H2,1-3H3/t13-,14+,15+,16-,18-,19-,20-,21+/m0/s1 |
| Standard InChIKey | BCXDCCMNJODXDN-LDLFOAAXSA-N |
| Isomeric SMILES | CC(=O)[C@H]1C[C@@H]([C@]2([C@@]1(C(=O)C[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C)O)O |
| SMILES | CC(=O)C1CC(C2(C1(C(=O)CC3C2CC=C4C3(CCC(C4)O)C)C)O)O |
| Canonical SMILES | CC(=O)C1CC(C2(C1(C(=O)CC3C2CC=C4C3(CCC(C4)O)C)C)O)O |
| PubChem Compound | 12314764 |
| Last Modified | Nov 11 2021 |
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